Cas no 623943-74-8 (1-Imidazolidinecarboxylic acid, 3-methyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Imidazolidinecarboxylic acid, 3-methyl-, 1,1-dimethylethyl ester
• CAS No: 623943-74-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 4074962
• PubChem ID: 21589829
• Update Time: 2025-07-20

1-Imidazolidinecarboxylic acid, 3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Imidazolidinecarboxylic acid, 3-methyl-, 1,1-dimethylethyl ester
• EN300-6496336
• SCHEMBL21779943
• tert-butyl 3-methylimidazolidine-1-carboxylate
• 623943-74-8

• Inchi： 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-6-5-10(4)7-11/h5-7H2,1-4H3
• InChI Key： GZLHGHRUEINMMW-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCN1C

Computed Properties

• Exact Mass: 186.136827821Da
• Monoisotopic Mass: 186.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.8Ų

Additional information on 1-Imidazolidinecarboxylic acid, 3-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Imidazolidinecarboxylic acid, 3-methyl-, 1,1-dimethylethyl ester (CAS No. 623943-74-8)

1-Imidazolidinecarboxylic acid, 3-methyl-, 1,1-dimethylethyl ester (CAS No. 623943-74-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazolidine core and a tert-butyl ester group, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science. The growing demand for high-purity intermediates and custom synthesis services has further highlighted its significance.

One of the key reasons for the popularity of 1-Imidazolidinecarboxylic acid, 3-methyl-, 1,1-dimethylethyl ester is its role in peptide mimetics and small molecule therapeutics. The compound's ability to mimic peptide bonds while offering enhanced stability has made it a focal point in developing enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug discovery and computational chemistry have also spurred interest in such building blocks, as they are often used to optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion) of lead compounds.

From a synthetic chemistry perspective, the tert-butyl ester moiety in CAS No. 623943-74-8 provides excellent protecting group functionality, which is crucial in multi-step organic syntheses. This feature aligns with the increasing demand for green chemistry and sustainable synthesis methods, as it minimizes side reactions and improves yield. Laboratories focusing on high-throughput screening (HTS) and combinatorial chemistry often seek such compounds to accelerate their research workflows.

The compound’s relevance extends to the field of agrochemical innovation, where it serves as a precursor for designing novel crop protection agents. With the global emphasis on food security and sustainable agriculture, researchers are exploring its derivatives for their potential pesticidal or herbicidal activities. This aligns with the broader industry shift toward bio-based solutions and reduced environmental impact.

Quality control and analytical characterization of 1-Imidazolidinecarboxylic acid, 3-methyl-, 1,1-dimethylethyl ester are critical for ensuring its suitability in advanced applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. The compound’s storage stability and handling requirements are also frequently discussed topics, as they impact its usability in large-scale production.

In conclusion, CAS No. 623943-74-8 represents a versatile and highly functionalized intermediate with broad applications across life sciences and material engineering. Its alignment with contemporary research trends, such as precision medicine and green synthesis, ensures its continued relevance in scientific and industrial communities. For researchers seeking reliable sources, partnering with GMP-certified suppliers and specialty chemical providers is essential to guarantee consistency and performance.